Cas no 1187166-12-6 (2-(2-Fluorobenzoyl)-6-methylpyridine)

• Product Name: 2-(2-Fluorobenzoyl)-6-methylpyridine
• CAS No: 1187166-12-6
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 4684508
• Update Time: 2025-10-29

2-(2-Fluorobenzoyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorobenzoyl)-6-methylpyridine
• (2-Fluorophenyl)(6-methylpyridin-2-yl)methanone

• Inchi： 1S/C13H10FNO/c1-9-5-4-8-12(15-9)13(16)10-6-2-3-7-11(10)14/h2-8H,1H3
• InChI Key： MWBGZFAHPHZNHA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Additional information on 2-(2-Fluorobenzoyl)-6-methylpyridine

Comprehensive Overview of 2-(2-Fluorobenzoyl)-6-methylpyridine (CAS No. 1187166-12-6): Properties, Applications, and Industry Insights

The chemical compound 2-(2-Fluorobenzoyl)-6-methylpyridine (CAS No. 1187166-12-6) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical research. This fluorinated aromatic ketone derivative is characterized by its unique molecular structure, combining a pyridine ring with a 2-fluorobenzoyl substituent. Its methyl group at the 6-position further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, 2-(2-Fluorobenzoyl)-6-methylpyridine is frequently utilized as a building block for drug discovery. Researchers are particularly interested in its potential role in developing kinase inhibitors, a class of compounds that have shown promise in treating cancers and inflammatory diseases. The presence of the fluorine atom in its structure often improves metabolic stability and bioavailability, key factors in modern drug design. Recent studies have explored its incorporation into heterocyclic scaffolds, which are prevalent in FDA-approved medications.

From a synthetic chemistry perspective, the compound's electron-deficient pyridine core makes it an excellent candidate for cross-coupling reactions. Many laboratories employ palladium-catalyzed methodologies to functionalize this molecule, creating diverse derivatives for structure-activity relationship (SAR) studies. The methyl group at the 6-position offers steric control during these transformations, enabling selective modifications that are crucial for optimizing biological activity.

Environmental and green chemistry considerations have also influenced recent research trends involving 1187166-12-6. Scientists are investigating more sustainable synthetic routes to this compound, focusing on catalyst recycling and solvent reduction strategies. These efforts align with the pharmaceutical industry's growing emphasis on process intensification and waste minimization, addressing common search queries about eco-friendly chemical synthesis.

Analytical characterization of 2-(2-Fluorobenzoyl)-6-methylpyridine typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which is critical for reproducibility in research applications. The fluorine chemical shift in NMR serves as a distinctive fingerprint for quality control purposes.

In material science applications, the π-conjugated system of this compound has shown potential in organic electronic devices. Its ability to participate in charge-transfer complexes makes it interesting for developing novel semiconducting materials, a topic frequently searched in relation to flexible electronics and optoelectronic applications. Researchers are examining how modifications to the benzoyl-pyridine core might tune electronic properties for specific device requirements.

The commercial availability of CAS 1187166-12-6 has expanded in recent years to meet growing demand from contract research organizations and academic institutions. Suppliers often highlight its high purity grade (>98%) and provide detailed technical data sheets that include HPLC chromatograms and spectroscopic data. This transparency addresses another common search concern regarding chemical quality assurance in research compounds.

Looking forward, the scientific community anticipates continued interest in 2-(2-Fluorobenzoyl)-6-methylpyridine derivatives as tools for medicinal chemistry exploration. Its balanced combination of lipophilicity and hydrogen-bonding capacity makes it particularly valuable for probing protein-ligand interactions. Computational chemists are also employing molecular docking studies with this scaffold to predict potential biological targets, reflecting the growing integration of in silico methods in drug discovery workflows.

For researchers working with this compound, proper storage conditions (typically under inert atmosphere at low temperatures) and handling procedures are essential to maintain stability. These practical considerations frequently appear in search queries from laboratory personnel seeking best practices for working with air-sensitive compounds. The compound's crystalline form at room temperature facilitates accurate weighing and portioning for synthetic applications.

Patent literature reveals numerous applications of 1187166-12-6 in proprietary chemical processes, particularly in claims covering pharmaceutical intermediates. This intellectual property landscape underscores the compound's commercial importance and drives ongoing innovation in its synthetic applications. Recent patents have focused on continuous flow chemistry approaches to its production, addressing industry needs for scalable synthesis methods.

In educational contexts, 2-(2-Fluorobenzoyl)-6-methylpyridine serves as an excellent example for teaching retrosynthetic analysis principles. Its structure allows students to practice disconnection strategies at both the aryl-fluorine and pyridine-carbonyl junctions, making it a valuable case study in advanced organic chemistry courses. This pedagogical application responds to frequent searches for teaching resources in synthetic organic chemistry.

The compound's spectroscopic properties also make it suitable for analytical method development, particularly in HPLC method optimization studies. Its distinct UV absorption profile allows for sensitive detection, a feature valued in quality control laboratories. These characteristics address common technical queries about chromatographic analysis of fluorinated compounds.

As regulatory requirements for pharmaceutical impurities become more stringent, 2-(2-Fluorobenzoyl)-6-methylpyridine has emerged as a reference standard for related substance analysis. Its well-defined degradation products facilitate method validation studies, answering industry needs for robust analytical procedures. This application aligns with increased search activity around ICH guidelines and impurity profiling techniques.

In conclusion, CAS 1187166-12-6 represents a multifaceted compound with growing importance across chemical research domains. From its role in drug discovery to applications in material science and analytical chemistry, this molecule continues to inspire innovation. The compound's versatility ensures its relevance will persist as researchers explore new structure-property relationships and develop novel applications for this intriguing heterocyclic system.